Cas no 2228294-87-7 (1-1-(2-tert-butylphenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(2-tert-butylphenyl)cyclopropylethan-1-ol
• CAS No: 2228294-87-7
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 5890822
• PubChem ID: 165684431
• Update Time: 2025-07-12

1-1-(2-tert-butylphenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-tert-butylphenyl)cyclopropylethan-1-ol
• 1-[1-(2-tert-butylphenyl)cyclopropyl]ethan-1-ol
• EN300-1759010
• 2228294-87-7

• Inchi： 1S/C15H22O/c1-11(16)15(9-10-15)13-8-6-5-7-12(13)14(2,3)4/h5-8,11,16H,9-10H2,1-4H3
• InChI Key： YGGSQDJVMHAXGR-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C=CC=CC=2C(C)(C)C)CC1

Computed Properties

• Exact Mass: 218.167065321g/mol
• Monoisotopic Mass: 218.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-1-(2-tert-butylphenyl)cyclopropylethan-1-ol

Recent Advances in the Study of 1-1-(2-tert-butylphenyl)cyclopropylethan-1-ol (CAS: 2228294-87-7) in Chemical Biology and Pharmaceutical Research

The compound 1-1-(2-tert-butylphenyl)cyclopropylethan-1-ol (CAS: 2228294-87-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on the synthesis and optimization of 1-1-(2-tert-butylphenyl)cyclopropylethan-1-ol, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts have laid a solid foundation for further investigation into its biological activities.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-1-(2-tert-butylphenyl)cyclopropylethan-1-ol exhibits promising inhibitory effects on specific enzymatic pathways implicated in inflammatory and neurodegenerative diseases. For instance, the compound has shown selective inhibition of cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. These findings suggest potential applications in the development of novel anti-inflammatory agents.

Further research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Early-stage in vivo studies in rodent models have indicated favorable bioavailability and a relatively long half-life, which are critical factors for its potential use as a therapeutic agent. However, additional studies are needed to assess its safety and efficacy in more complex biological systems.

The potential applications of 1-1-(2-tert-butylphenyl)cyclopropylethan-1-ol extend beyond anti-inflammatory therapy. Recent investigations have also explored its role in modulating other biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels. These studies have opened new avenues for the development of drugs targeting a wide range of diseases, including cardiovascular disorders and central nervous system (CNS) conditions.

Despite these promising findings, several challenges remain. The compound's mechanism of action at the molecular level is not yet fully understood, and further structural-activity relationship (SAR) studies are required to optimize its therapeutic potential. Additionally, the scalability of its synthesis and the potential for off-target effects need to be addressed in future research.

In conclusion, 1-1-(2-tert-butylphenyl)cyclopropylethan-1-ol (CAS: 2228294-87-7) represents a promising candidate for drug development, with demonstrated biological activity and favorable pharmacokinetic properties. Continued research efforts are essential to fully elucidate its therapeutic potential and overcome existing challenges. This compound holds significant promise for advancing the field of chemical biology and pharmaceutical sciences, offering new opportunities for the treatment of various diseases.